Cas no 1005303-28-5 (N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-fluorobenzamide)

• Product Name: N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-fluorobenzamide
• CAS No: 1005303-28-5
• MF: C₁₇H₁₆FN₅O₂
• MW: 341.339646339417
• CID: 6175738
• PubChem ID: 18565550
• Update Time: 2025-10-30

N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-fluorobenzamide
• F2070-0369
• 1005303-28-5
• N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-fluorobenzamide
• AKOS005001309
• N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-fluorobenzamide

• Inchi： 1S/C17H16FN5O2/c1-2-25-13-9-7-12(8-10-13)23-16(20-21-22-23)11-19-17(24)14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,19,24)
• InChI Key： PWDXPLUGYLCSPO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCC1=NN=NN1C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 341.12880293g/mol
• Monoisotopic Mass: 341.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-fluorobenzamide

N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Yl]Methyl}-2-Fluorobenzamide: A Comprehensive Overview

N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-fluorobenzamide, commonly referred to by its CAS number CAS No. 1005303-28-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring system with a fluoro-substituted benzamide group. The presence of the tetrazole ring imparts distinctive electronic and structural properties, making it a valuable component in various chemical applications.

The synthesis of CAS No. 1005303-28-5 involves a multi-step process that typically begins with the preparation of the tetrazole core. This is achieved through the reaction of an appropriate amine with an azide under specific conditions to form the tetrazole ring. Subsequent steps involve functionalization of the tetrazole ring with the ethoxyphenyl group and the introduction of the fluoro-substituted benzamide moiety. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of this compound in drug discovery and development. The tetrazole moiety is known to exhibit bioisosteric properties, making it a promising candidate for replacing other functional groups in bioactive molecules without significantly altering their pharmacokinetic profiles. Additionally, the fluoro-substituted benzamide group contributes to enhanced lipophilicity and metabolic stability, which are desirable traits in drug candidates.

In terms of material science applications, N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-Yl]Methyl}-2-fluorobenzamide has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The tetrazole group serves as a versatile ligand due to its ability to coordinate with metal ions through both nitrogen atoms in the ring. This property makes it an attractive component for constructing porous materials with applications in gas storage and catalysis.

From an environmental standpoint, researchers have investigated the biodegradability and ecotoxicity of this compound. Initial findings suggest that under controlled conditions, it exhibits moderate biodegradability without posing significant risks to aquatic ecosystems. However, further studies are required to fully understand its environmental impact and develop strategies for safe disposal.

The structural versatility of CAS No. 1005303-28-5 also lends itself to applications in organic electronics. The combination of electron-withdrawing groups like the fluoro-substituted benzamide and electron-rich tetrazole rings creates a material with tailored electronic properties suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Ongoing research aims to optimize these properties for high-performance electronic devices.

In conclusion, N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-Yl]Methyl}-2-fluorobenzamide (CAS No. 1005303-28-5) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure provides a foundation for innovative solutions in drug development, materials science, and organic electronics. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.